Cas no 2580211-49-8 (Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
• CAS No: 2580211-49-8
• MF: C₁₁H₂₀FNO₂
• MW: 217.280406951904
• CID: 5660927
• PubChem ID: 165891810
• Update Time: 2025-05-21

Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728153
• tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
• 2580211-49-8
• Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate

• Inchi： 1S/C11H20FNO2/c1-9(2,3)15-8(14)11(12)7-13-6-10(11,4)5/h13H,6-7H2,1-5H3
• InChI Key： DDBOIVVZVIDURW-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(C)(C)C)CNCC1(C)C

Computed Properties

• Exact Mass: 217.14780704g/mol
• Monoisotopic Mass: 217.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate

Exploring the Versatility of Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 2580211-49-8)

In the dynamic field of organic chemistry, Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 2580211-49-8) has emerged as a compound of significant interest. This fluorinated pyrrolidine derivative, characterized by its unique structural features, plays a pivotal role in pharmaceutical research and material science. With the increasing demand for fluorinated building blocks in drug discovery, this compound stands out due to its potential applications in designing novel bioactive molecules.

The molecular structure of Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate incorporates a fluorine atom at the 3-position, which enhances its reactivity and binding properties. This feature is particularly valuable in medicinal chemistry, where fluorine substitution is known to improve metabolic stability and bioavailability. Researchers are actively exploring its use in the synthesis of protease inhibitors and kinase modulators, addressing key challenges in treating diseases like cancer and viral infections.

One of the most searched topics in chemical databases revolves around the synthetic routes for fluorinated pyrrolidines. The preparation of Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate typically involves multi-step organic transformations, including asymmetric hydrogenation and fluorination reactions. Recent advancements in flow chemistry and catalytic fluorination have streamlined its production, making it more accessible for industrial applications.

Beyond pharmaceuticals, this compound has garnered attention in the field of agrochemicals. Its structural motif is being investigated for developing next-generation herbicides and pesticides with improved environmental profiles. The tert-butyl ester group offers excellent stability under various conditions, making it suitable for formulation studies. This aligns with the growing trend toward sustainable crop protection solutions.

The physicochemical properties of Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate have been extensively studied. It exhibits good solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its use in diverse reaction conditions. Its melting point and thermal stability data are crucial for process optimization in large-scale manufacturing.

In material science, researchers are exploring the potential of this compound as a precursor for fluorinated polymers. The incorporation of fluorine atoms into polymer backbones can impart unique properties such as enhanced chemical resistance and low surface energy. These characteristics are highly desirable for applications in coatings, adhesives, and electronic materials.

The market for fluorinated fine chemicals has seen steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate represents a valuable addition to this market, with several suppliers now offering it in both research and bulk quantities. Quality control parameters, including HPLC purity and chiral purity, are critical considerations for end-users.

Recent publications have highlighted innovative applications of this compound in bioconjugation chemistry. Its reactive carboxylate group enables efficient coupling with biomolecules, opening new possibilities in probe development and diagnostic reagents. This aligns with current trends in precision medicine and theranostics.

From a safety perspective, proper handling procedures for Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, standard laboratory precautions for organic compounds apply. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe storage and handling.

The future outlook for Tert-butyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate appears promising, with potential expansions into PET radiopharmaceuticals and fluorescent markers. As synthetic methodologies continue to evolve, we anticipate broader adoption of this versatile building block across multiple scientific disciplines.